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Compound of Interest

Compound Name: Enigmol

Cat. No.: B1244460

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for effectively utilizing Enigmol in pre-clinical cancer

studies. The following troubleshooting guides and frequently asked questions (FAQs) address

common challenges in optimizing Enigmol dosage to achieve maximum tumor suppression

while minimizing toxicity.

Frequently Asked Questions (FAQs)
Q1: What is Enigmol and what is its primary mechanism of action?

A1: Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base

analog.[1][2] Unlike naturally occurring sphingoid bases, Enigmol is designed to be more

persistent in cells because it cannot be phosphorylated by sphingosine kinases and is only

slowly N-acylated.[1][2] Its anticancer activity has been linked to several mechanisms, most

notably the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of

cancer cells.[1][2] Enigmol promotes the proteasomal degradation of β-catenin, likely by

increasing its phosphorylation by GSK-3β.[1]

Q2: What is a recommended starting dose for in vitro studies?
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A2: For initial in vitro experiments, a concentration range of 8 µM to 12 µM is a good starting

point for many cancer cell lines. The half-maximal inhibitory concentration (IC50) for Enigmol
has been found to be within this range for cell lines such as HT29 (colon cancer) and DU145

(prostate cancer) after 24 hours of treatment.[1] It is important to note that at these

concentrations, near-complete elimination of viable cells may be observed between 48 and 72

hours.[1]

Q3: What are the recommended starting doses for in vivo animal studies?

A3: The optimal dosage and administration route for in vivo studies depend on the cancer

model. Based on published studies, the following are effective starting points:

Oral Gavage (Prostate Cancer Xenografts): A daily dose of 10 mg/kg has been shown to

significantly suppress tumor growth in nude mice with PC-3 xenografts.[1] A lower dose of 3

mg/kg was found to be ineffective.[3]

Intraperitoneal (i.p.) Injection (Prostate Cancer Xenografts): For DU145 prostate cancer

xenografts, 8 mg/kg administered daily for five days resulted in a significant reduction in

tumor size.[1]

Dietary Admixture (Intestinal Cancer Model): In a Min mouse model for intestinal cancer, a

diet containing 0.025% (w/w) Enigmol administered for 45 days reduced the number of

intestinal tumors by approximately half.[1][2]

Q4: Is Enigmol orally bioavailable?

A4: Yes, Enigmol is orally bioavailable and has demonstrated anti-tumor efficacy when

administered orally in mouse models.[1][2]

Q5: What are the known side effects or toxicities associated with Enigmol?

A5: At therapeutically effective doses, Enigmol has shown minimal host toxicity. For instance,

at a dietary concentration of 0.025%, there were no adverse effects on body weight or

biomarkers for liver and kidney function in Min mice.[1] Similarly, i.p. injections of 8 mg/kg and

oral gavage of 10 mg/kg in xenograft models did not result in significant weight loss or other

signs of toxicity.[1] However, higher doses, such as 0.1% Enigmol in the diet, have been

associated with reduced weight gain.[1]
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Troubleshooting Guide
Issue Potential Cause Recommended Solution

High cell viability in in vitro

assays at standard doses (8-

12 µM).

Cell line may be less sensitive

to Enigmol. Incubation time

may be too short.

- Perform a dose-response

curve to determine the specific

IC50 for your cell line. - Extend

the incubation period to 48 or

72 hours, as Enigmol's

cytotoxic effects are time-

dependent.[1]

No significant tumor

suppression in in vivo

xenograft models at 10 mg/kg

oral dose.

Insufficient drug exposure in

the tumor tissue. The tumor

model may be resistant.

- Consider increasing the

dose, but monitor for signs of

toxicity. - Evaluate alternative

administration routes, such as

intraperitoneal injection, which

has been shown to be

effective.[1] - Analyze Enigmol

concentration in tumor tissue

to confirm adequate delivery.

Weight loss or other signs of

toxicity observed in animal

models.

The administered dose is too

high for the specific animal

model or strain.

- Reduce the dosage. For

dietary administration, a

reduction from 0.1% to 0.025%

has been shown to mitigate

weight gain issues.[1] - Monitor

animal health closely, including

body weight and clinical

pathology markers.

Variability in tumor response

within the same treatment

group.

Inconsistent drug

administration. Differences in

tumor establishment among

animals.

- Ensure accurate and

consistent dosing for all

animals. - Randomize animals

into treatment and control

groups after tumors have

become palpable and reached

a consistent size.
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Data Presentation
Table 1: In Vitro Efficacy of Enigmol in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (24h) Reference

HT29 Colon Cancer ~8 µM [1]

DU145 Prostate Cancer ~8 µM [1]

PC-3 Prostate Cancer 10.3 ± 0.2 µM [3]

LNCaP Prostate Cancer 9.7 ± 0.3 µM [3]

HL60 Leukemia 8 - 12 µM [1]

MCF-7 Breast Cancer 8 - 12 µM [1]

Table 2: In Vivo Efficacy and Dosing of Enigmol in Mouse Models

Cancer
Model

Administrat
ion Route

Dosage
Treatment
Duration

Outcome Reference

Min Mice

(Intestinal)
Dietary 0.025% (w/w) 45 days

~50%

reduction in

intestinal

tumors

[1][2]

DU145

Xenograft

(Prostate)

Intraperitonea

l (i.p.)
8 mg/kg/day 5 days

≥50%

reduction in

tumor size

[1]

PC-3

Xenograft

(Prostate)

Oral Gavage 10 mg/kg/day

Until

experiment

termination

~50%

reduction in

tumor size

[1]

Experimental Protocols
1. In Vitro Cytotoxicity Assay (WST-1 Assay)
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Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

and allow them to adhere overnight.

Treatment: Prepare serial dilutions of Enigmol in culture medium. Remove the old medium

from the wells and add 100 µL of the Enigmol-containing medium to the respective wells.

Include vehicle control wells.

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with

5% CO2.

WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well and incubate for 1-4

hours.

Measurement: Measure the absorbance at 450 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

2. In Vivo Xenograft Tumor Model

Cell Implantation: Subcutaneously inject 5 x 10^6 prostate cancer cells (e.g., DU145 or PC-

3) in 100 µL of PBS into the flanks of athymic nude mice.[1]

Tumor Growth and Group Assignment: Allow tumors to grow until they are palpable. Measure

tumor volume using calipers (Volume = 0.5 x length x width²).[1] Once tumors reach a

predetermined size, randomly assign mice to treatment and control groups (n=10-15 per

group).[1]

Drug Administration:

Oral Gavage: Dissolve Enigmol in a small amount of 100% ethanol and then dilute into

olive oil. Administer the desired dose (e.g., 10 mg/kg) in a volume of 200 µL per mouse

daily.[1]

Intraperitoneal Injection: Dissolve Enigmol in olive oil and administer the desired dose

(e.g., 8 mg/kg) in a volume of 200 µL per mouse daily for the specified duration.[1]
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Monitoring: Measure tumor volume twice a week. Monitor the body weight and overall health

of the mice regularly.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis.

Visualizations
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Caption: Proposed signaling pathway for Enigmol's anti-tumor activity.
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Caption: General experimental workflow for evaluating Enigmol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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